Cas no 1807114-07-3 (2,3-Bis(trifluoromethyl)-5-ethylbenzonitrile)

• Product Name: 2,3-Bis(trifluoromethyl)-5-ethylbenzonitrile
• CAS No: 1807114-07-3
• MF: C₁₁H₇F₆N
• MW: 267.170403718948
• CID: 5038796
• Update Time: 2025-06-12

2,3-Bis(trifluoromethyl)-5-ethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-ethylbenzonitrile

• Inchi： 1S/C11H7F6N/c1-2-6-3-7(5-18)9(11(15,16)17)8(4-6)10(12,13)14/h3-4H,2H2,1H3
• InChI Key： GWXDVZPEOWLESX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C#N)C=1C(F)(F)F)CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 336
• XLogP3: 4.2
• Topological Polar Surface Area: 23.8

Additional information on 2,3-Bis(trifluoromethyl)-5-ethylbenzonitrile

Introduction to 2,3-Bis(trifluoromethyl)-5-ethylbenzonitrile (CAS No. 1807114-07-3)

2,3-Bis(trifluoromethyl)-5-ethylbenzonitrile, identified by its Chemical Abstracts Service (CAS) number 1807114-07-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitrile derivatives, characterized by the presence of a cyano group (-CN) attached to an aromatic benzene ring. The substitution pattern, featuring two trifluoromethyl groups at the 2 and 3 positions and an ethyl group at the 5 position, imparts unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The trifluoromethyl moiety is particularly noteworthy due to its electron-withdrawing nature, which can significantly influence the reactivity and metabolic stability of molecules. In pharmaceutical applications, trifluoromethyl groups are often incorporated into drug candidates to enhance binding affinity, improve lipophilicity, and prolong biological activity. The ethyl substitution at the 5-position further modifies the electronic landscape of the benzene ring, potentially affecting its interaction with biological targets. This combination of substituents makes 2,3-Bis(trifluoromethyl)-5-ethylbenzonitrile a promising scaffold for developing novel compounds with tailored properties.

Recent advancements in medicinal chemistry have highlighted the utility of nitrile-containing compounds in drug discovery. The cyano group can serve as a versatile handle for further functionalization, enabling the synthesis of complex molecular architectures. For instance, nitriles can be hydrolyzed to carboxylic acids or reduced to primary amines, providing access to diverse pharmacophores. The presence of multiple fluorine atoms in 2,3-Bis(trifluoromethyl)-5-ethylbenzonitrile also enhances its stability under various reaction conditions, making it a robust building block for synthetic transformations.

In agrochemical research, this compound has been explored as a precursor for developing novel pesticides and herbicides. The structural features of 2,3-Bis(trifluoromethyl)-5-ethylbenzonitrile contribute to its potential as an intermediate in synthesizing compounds that target specific enzymatic pathways in pests. The trifluoromethyl groups can improve the bioavailability and resistance profiles of agrochemicals, while the nitrile group offers opportunities for further derivatization to achieve desired biological activities.

The synthesis of 2,3-Bis(trifluoromethyl)-5-ethylbenzonitrile typically involves multi-step organic reactions, starting from commercially available aromatic precursors. Key steps often include halogenation followed by cross-coupling reactions or direct fluorination techniques. The introduction of the trifluoromethyl groups is a critical step and can be achieved through methods such as electrophilic aromatic substitution or metal-catalyzed coupling reactions. The subsequent introduction of the ethyl group at the 5-position can be accomplished via alkylation reactions under controlled conditions.

One of the most compelling aspects of 2,3-Bis(trifluoromethyl)-5-ethylbenzonitrile is its potential application in designing molecules with enhanced pharmacokinetic properties. Fluoro-substituted compounds are known to exhibit improved metabolic stability and oral bioavailability. The electron-withdrawing nature of the trifluoromethyl groups can also modulate drug-receptor interactions, leading to increased potency and selectivity. These attributes make this compound an attractive candidate for further exploration in drug development pipelines.

Recent studies have demonstrated the utility of 2,3-Bis(trifluoromethyl)-5-ethylbenzonitrile in synthesizing novel heterocyclic compounds. By incorporating this scaffold into nitrogen-containing heterocycles such as pyridines or quinolines, researchers have generated molecules with interesting biological activities. For example, derivatives of this compound have shown promise in inhibiting certain enzymes implicated in inflammatory diseases and cancer pathways. The versatility of the nitrile group allows for further functionalization into amides or carboxylic acids, expanding the scope of potential applications.

The role of computational chemistry in optimizing derivatives of 2,3-Bis(trifluoromethyl)-5-ethylbenzonitrile cannot be overstated. Advanced computational methods such as molecular docking and quantum mechanical calculations have enabled researchers to predict binding affinities and optimize molecular structures before conducting experimental synthesis. This approach has significantly reduced the time and resources required for hit identification and lead optimization in drug discovery programs.

In conclusion,2,3-Bis(trifluoromethyl)-5-ethylbenzonitrile (CAS No. 1807114-07-3) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features—combining electron-withdrawing trifluoromethyl groups with an ethyl substitution—make it a versatile intermediate for synthetic chemistry. The potential benefits derived from its incorporation into drug candidates and agrochemicals underscore its importance as a building block for future innovations.